molecular formula C7H10N2O B069229 [2-(Methylamino)pyridin-4-yl]methanol CAS No. 193001-42-2

[2-(Methylamino)pyridin-4-yl]methanol

Cat. No.: B069229
CAS No.: 193001-42-2
M. Wt: 138.17 g/mol
InChI Key: QPXUGACTXZYBHT-UHFFFAOYSA-N
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Description

[2-(Methylamino)pyridin-4-yl]methanol is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

193001-42-2

Molecular Formula

C7H10N2O

Molecular Weight

138.17 g/mol

IUPAC Name

[2-(methylamino)pyridin-4-yl]methanol

InChI

InChI=1S/C7H10N2O/c1-8-7-4-6(5-10)2-3-9-7/h2-4,10H,5H2,1H3,(H,8,9)

InChI Key

QPXUGACTXZYBHT-UHFFFAOYSA-N

SMILES

CNC1=NC=CC(=C1)CO

Canonical SMILES

CNC1=NC=CC(=C1)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2-chloro-4-hydroxymethylpyridine (1.0 g, 7 mmol), (prepared as described for the starting material in Example 58), and methylamine (30 ml of a 30% solution in ethanol) was heated in a Carius tube for 16 hours at 200° C. The mixture was allowed to cool and the mixture partitioned between saturated aqueous sodium hydrogen carbonate solution and ethyl acetate. The organic layer was separated, dried (MgSO4) and the volatiles removed by evaporation. The residue was purified by column chromatography eluting with ethyl acetate to give 4-hydroxymethyl-2-(methylamino)pyridine (440 mg, 46%) as a yellow oil.
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Synthesis routes and methods II

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